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Cat. No.: B12398355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and photostability of

CellTracker Red CMTPX, a widely used fluorescent probe for long-term cell tracking. The

information presented herein is crucial for designing and executing robust live-cell imaging

experiments in research and drug development settings.

Core Principles of CellTracker Red CMTPX
CellTracker Red CMTPX is a cell-permeable dye that, once inside a living cell, undergoes a

transformation into a cell-impermeant form. This conversion is key to its utility in long-term

studies. The dye possesses a chloromethyl group that reacts with intracellular thiols, primarily

glutathione, in a reaction catalyzed by glutathione S-transferase (GST). This process forms a

fluorescent dye-thioether adduct that is well-retained within the cell, allowing for the tracking of

cells through multiple generations without significant leakage or transfer to neighboring cells.[1]

[2][3][4]

In-Culture Stability and Retention
The stability of the fluorescent signal within a cell population over time is a critical parameter for

long-term tracking studies. CellTracker Red CMTPX exhibits excellent retention

characteristics, making it a reliable tool for such applications.

Quantitative Data Summary: In-Culture Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12398355?utm_src=pdf-interest
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
http://www.ulab360.com/files/prod/manuals/030/6830002.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://www.thermofisher.com/jp/ja/home/life-science/cell-analysis/cell-tracing-tracking-and-morphology/cell-tracking.html
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value References

Fluorescence Retention Time At least 72 hours [1][2][4][5][6][7][8]

Generational Tracking Typically 3 to 6 cell divisions [5][6][8]

Cell-to-Cell Transfer
Not transferred to adjacent

cells in a population
[1][2][3][4][7][8]

Toxicity
Non-toxic at recommended

working concentrations
[2][3][4][5][6][8][9]

The dye is passively passed to daughter cells upon cell division, ensuring continuous tracking

of the progeny of the initially labeled cell population.[1][2][3][4][7][8]

Photostability
Photostability, the resistance of a fluorophore to photochemical destruction upon exposure to

excitation light, is a critical factor in live-cell imaging. While specific quantitative photostability

data such as quantum yield or photodegradation rates are not readily available in the provided

literature, CellTracker Red CMTPX is generally described as being "reasonably photostable"

during microscopic examination.[1] It is important to note that other classes of long-term cell

tracking probes, such as Qtracker labels, have been reported to be more resistant to

photobleaching.[3] To minimize phototoxicity and photobleaching, it is always recommended to

use the lowest possible excitation light intensity and exposure times required to obtain a

satisfactory signal-to-noise ratio.

Experimental Protocols
Accurate and reproducible results depend on meticulous adherence to optimized protocols.

The following sections detail the recommended procedures for using CellTracker Red CMTPX.

Stock Solution Preparation
Allow the vial of lyophilized CellTracker Red CMTPX to equilibrate to room temperature

before opening.
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Dissolve the contents of one 50 µg vial in 36 µL of anhydrous dimethyl sulfoxide (DMSO) to

create a 2 mM stock solution.[5] Alternatively, a 10 mM stock solution can be prepared.[7]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C, protected from light and moisture.[5]

Working Solution Preparation
Thaw a single-use aliquot of the stock solution.

Dilute the stock solution in a serum-free culture medium to the desired working

concentration. The optimal concentration should be determined empirically for each cell type

and application.

For long-term tracking (> 3 days) or rapidly dividing cells: 5–25 µM[1][2]

For shorter-term experiments: 0.5–5 µM[2]

Pre-warm the working solution to 37°C before use.[5]

Important: Avoid the use of amine- and thiol-containing buffers.[1]

Staining Protocol for Adherent Cells
Culture adherent cells on a suitable substrate (e.g., coverslips, chamber slides, or

microplates) to the desired confluency.

Aspirate the culture medium from the cells.

Add the pre-warmed working solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15–45 minutes at 37°C, protected from light.[5]

Remove the working solution.

Wash the cells once with a fresh, pre-warmed, complete culture medium.
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Add fresh, pre-warmed, complete culture medium to the cells and incubate for at least 30

minutes at 37°C to allow for the complete reaction of the dye.[1]

The cells are now ready for imaging.

Staining Protocol for Suspension Cells
Harvest the suspension cells by centrifugation.

Aspirate the supernatant and gently resuspend the cell pellet in the pre-warmed working

solution.

Incubate the cells for 15–45 minutes at 37°C under appropriate growth conditions, protected

from light.[1]

Centrifuge the labeled cells and remove the working solution.

Resuspend the cells in a fresh, pre-warmed, complete culture medium and incubate for at

least 30 minutes at 37°C.

The cells can then be washed and resuspended in the desired medium for imaging or further

experimentation.

Fixation of Labeled Cells
Cells stained with CellTracker Red CMTPX can be fixed for long-term storage or for use in

immunocytochemistry protocols. Aldehyde-based fixatives, such as 4% paraformaldehyde, are

compatible with the dye.[1][10]

Visualizing the Mechanism and Workflow
To better understand the processes involved in using CellTracker Red CMTPX, the following

diagrams illustrate the mechanism of action and the general experimental workflow.
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Caption: Mechanism of CellTracker Red CMTPX retention.
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Caption: General experimental workflow for CellTracker Red CMTPX staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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